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Compound of Interest

Compound Name: Robinlin

Cat. No.: B1250724

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Robinlin, a novel C-11 homo-
monoterpene, detailing its discovery, chemical properties, biological activity, and the
experimental protocols utilized in its isolation and characterization. This document is intended
to serve as a foundational resource for researchers in natural product chemistry, pharmacology,
and drug development.

Introduction to Robinlin

Robinlin (1) is a bioactive homo-monoterpene isolated from the black locust tree, Robinia
pseudoacacia L. (Fabaceae).[1][2] Its discovery was the result of a bioactivity-directed
fractionation of ethanolic extracts of the plant.[1][2] What makes Robinlin particularly
noteworthy is its novel molecular skeleton, which had not been previously reported as a natural
product from a plant source.[2] As a homo-monoterpene, Robinlin possesses an additional
carbon atom, deviating from the typical C10 structure of monoterpenes and challenging the
conventional isoprene rule.[3]

Chemical and Physical Properties

Robinlin is chemically identified as (6R)-6-hydroxy-3-(2-hydroxyethyl)-2,4,4-trimethylcyclohex-
2-en-1-one.[4] A summary of its key properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Robinlin
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Property Value Source
Molecular Formula C11H1803 [4]
Molecular Weight 198.26 g/mol PubChem

(6R)-6-hydroxy-3-(2-
IUPAC Name hydroxyethyl)-2,4,4- [4]

trimethylcyclohex-2-en-1-one

CAS Number 359437-77-7 PubChem

Natural Source Robinia pseudoacacia L. [1][4]

Biological Activity

Initial biological screening of Robinlin has demonstrated significant bioactivity. The key
findings are summarized in Table 2.

Table 2: Biological Activity of Robinlin

Assay Result Significance Source

. . i Indicates potential
Brine Shrimp Lethality

Strong bioactivit cytotoxic or pesticidal 1][2
Test (BST) g y y ! p [1](2]
properties.
Human Solid Tumor Not significantly Suggests selectivity in
Cell Lines cytotoxic its cytotoxic effects.

The potent activity in the brine shrimp lethality test suggests that Robinlin could be a candidate
for further investigation as an antineoplastic or pesticidal agent.[1] However, its lack of
significant cytotoxicity against human solid tumor cell lines indicates a need for broader
screening to identify its specific cellular targets.[2]

Experimental Protocols

The isolation and characterization of Robinlin involved a multi-step process guided by its
biological activity.
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Bioactivity-Directed Fractionation

The isolation of Robinlin was achieved through bioactivity-directed fractionation of the
ethanolic extracts of Robinia pseudoacacia.[1][2] This method involves a systematic process of
separating the components of a crude extract and testing the biological activity of each fraction.
The active fractions are then subjected to further separation until a pure, active compound is

isolated.

The general workflow for this process is illustrated in the diagram below.
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Caption: Bioactivity-directed isolation of Robinlin.
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Structural Elucidation

The definitive structure of Robinlin was determined through comprehensive spectral analyses
of the parent compound and its derivatives.[1][2] These techniques typically include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and 13C) and 2D (COSY, HMQC,
HMBC) NMR experiments to determine the carbon-hydrogen framework and connectivity of
the molecule.

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify any chromophores.

Classification and Biosynthesis
Classification

Terpenes are broadly classified based on the number of five-carbon isoprene units they
contain.[5] Robinlin, with its C11 skeleton, is classified as a homo-monoterpene. This indicates
that it is derived from a monoterpene precursor but contains an additional carbon atom.

Table 3: Terpene Classification

Class Isoprene Units Carbon Atoms Example

Monoterpenes 2 10 Limonene, Pinene

Homo-monoterpenes 2 + CHx 11 Robinlin

Sesquiterpenes 3 15 Farnesol

Diterpenes 4 20 Paclitaxel
Biosynthesis

While the specific biosynthetic pathway of Robinlin has not been elucidated, the biosynthesis
of monoterpenes generally proceeds via the methylerythritol phosphate (MEP) pathway to
produce geranyl pyrophosphate (GPP).[6] The formation of homo-terpenes is thought to involve
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the addition of a methyl group to a standard terpene precursor, a process that has been
observed in fungi and bacteria.[3] The biosynthesis of Robinlin likely involves a similar
methylation or other carbon-addition step to a C10 monoterpene intermediate.

The proposed general biosynthetic origin of Robinlin is depicted below.

Primary Metabolism (Pyruvate, Glyceraldehyde-3-phosphate)

Methylerythritol Phosphate (MEP) Pathway

Isopentenyl Pyrophosphate (IPP) & Dimethylallyl Pyrophosphate (DMAPP)

Geranyl Pyrophosphate (GPP) (C10)

Unknown C1 Addition/Rearrangement

Robinlin Precursor (C11)

Cyclization & Oxidation

Robinlin
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Caption: Proposed biosynthetic origin of Robinlin.

Future Directions

The discovery of Robinlin opens several avenues for future research:

» Total Synthesis: The first total synthesis of (£)-robinlin has been achieved, which can
facilitate further biological studies by providing a reliable source of the compound.[7]

e Mechanism of Action Studies: Investigating the specific molecular targets and signaling
pathways affected by Robinlin to understand its bioactivity.

e Analog Synthesis and Structure-Activity Relationship (SAR) Studies: Synthesizing
derivatives of Robinlin to explore how modifications to its structure affect its biological
activity, potentially leading to the development of more potent and selective compounds.

e Biosynthetic Pathway Elucidation: Investigating the enzymatic machinery responsible for the
formation of Robinlin in Robinia pseudoacacia to understand the novel biochemical
reactions involved in its synthesis.

In conclusion, Robinlin represents a unique chemical entity with demonstrated biological
activity. This guide provides a foundational understanding for scientists and researchers to
further explore its therapeutic and scientific potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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